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Cyclopentyl-pyridin-4-ylmethyl-

amine

Cat. No.: B1298506 Get Quote

A comprehensive review of patent literature reveals a lack of specific patents detailing the

synthesis, biological activity, or therapeutic use of the precise molecule, Cyclopentyl-pyridin-
4-ylmethyl-amine, as a primary active ingredient.

While the core chemical motifs of a cyclopentyl group and a pyridin-4-ylmethyl-amine structure

are present in various patented compounds, these are typically part of larger, more complex

molecular architectures. The existing patent landscape focuses on these larger entities, which

are often developed as inhibitors of specific biological targets for therapeutic applications.

The search for patent documents explicitly disclosing experimental data, detailed protocols,

and signaling pathways for Cyclopentyl-pyridin-4-ylmethyl-amine did not yield any relevant

results. The retrieved patents describe derivatives where the foundational structure is

significantly modified to achieve desired pharmacological properties.

For instance, patent literature describes compounds such as (R)-4-(5-methyl-7-oxo-6,7-

dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine, an intermediate in the synthesis of the AKT

inhibitor Ipatasertib, which incorporates a cyclopentyl ring fused to a pyrimidine. Other patents

disclose broad classes of compounds, such as pyridin-2-yl-methylamine derivatives, where a

cyclopentyl group is one of many possible substituents on the amine. However, these

documents do not provide specific data or protocols for the simpler Cyclopentyl-pyridin-4-
ylmethyl-amine.
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Professionals seeking to work with Cyclopentyl-pyridin-4-ylmethyl-amine should be aware

that there appears to be no direct patent precedent for this specific molecule. Consequently,

detailed application notes and protocols derived from patent literature cannot be provided.

Researchers interested in this chemical space may find it more fruitful to investigate the patent

literature for the broader classes of molecules that contain this substructure. Such an approach

would provide insights into the types of biological targets being pursued, the synthetic

strategies employed for analogous compounds, and the therapeutic areas being explored.

For future research and development involving Cyclopentyl-pyridin-4-ylmethyl-amine, it

would be necessary to:

Develop and optimize novel synthetic routes.

Conduct comprehensive biological screening to identify potential activities and targets.

Perform detailed in vitro and in vivo studies to establish a pharmacological profile.

Without specific patent disclosures, any investigation into the properties and applications of

Cyclopentyl-pyridin-4-ylmethyl-amine would represent a novel area of research.

To cite this document: BenchChem. [Lack of Specific Patent Literature for Cyclopentyl-
pyridin-4-ylmethyl-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298506#patent-literature-on-the-use-of-cyclopentyl-
pyridin-4-ylmethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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